methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate

• IUPAC Name: methyl 2-(4-naphthalen-2-ylpyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C17H14N2O2S/c1-21-16(20)11-22-17-18-9-8-15(19-17)14-7-6-12-4-2-3-5-13(12)10-14/h2-10H,11H2,1H3
• InChI Key: PTDBLAUFLJTHJF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC=CC(=N1)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

Methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate, also known as MPTA, is a chemical compound that has been widely used in scientific research due to its unique properties. MPTA is a thioester derivative of 2-naphthylpyrimidine and is commonly used as a precursor for the synthesis of various other compounds.

Mechanism of Action

Methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate works by inhibiting the activity of protein kinases and proteases. It has been shown to inhibit the activity of several kinases, including c-Src, c-Abl, and EGFR. methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate also inhibits the activity of cysteine proteases, including cathepsin B and L. The inhibition of these enzymes leads to the disruption of cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has also been shown to inhibit the activity of several kinases and proteases, which play important roles in cellular processes. Additionally, methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has been used as a fluorescent probe for imaging cellular processes.

Advantages and Limitations for Lab Experiments

Methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has several advantages for lab experiments. It is a relatively simple compound to synthesize and is readily available. methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has also been shown to have potent inhibitory activity against several kinases and proteases. However, methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has some limitations for lab experiments. It is a thioester derivative, which can be unstable and prone to hydrolysis. Additionally, methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate in scientific research. One potential direction is the development of methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate-based inhibitors for the treatment of cancer. methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has been shown to inhibit the growth of cancer cells, and the development of more potent inhibitors could lead to the development of new cancer therapies. Additionally, methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate could be used in the development of fluorescent probes for imaging cellular processes. The unique properties of methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate make it a promising candidate for the development of new imaging tools. Finally, the synthesis of methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate derivatives could lead to the development of new compounds with unique properties and applications in scientific research.

Scientific Research Applications

Methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has been widely used in scientific research due to its unique properties. It is commonly used as a precursor for the synthesis of various other compounds, including inhibitors of protein kinases and proteases. methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate has been shown to inhibit the growth of cancer cells and has potential as a therapeutic agent for the treatment of cancer. It has also been used in the development of fluorescent probes for imaging cellular processes.